Cas no 2167724-23-2 (9-ethyl-2,2,4-trimethyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 9-ethyl-2,2,4-trimethyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2167724-23-2
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 5824590
• PubChem ID: 165864503
• Update Time: 2025-06-23

9-ethyl-2,2,4-trimethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-ethyl-2,2,4-trimethyl-1-oxa-5-azaspiro5.5undecane
• 2167724-23-2
• EN300-1279259
• 9-ethyl-2,2,4-trimethyl-1-oxa-5-azaspiro[5.5]undecane

• Inchi： 1S/C14H27NO/c1-5-12-6-8-14(9-7-12)15-11(2)10-13(3,4)16-14/h11-12,15H,5-10H2,1-4H3
• InChI Key： GEGPNRCBEAMWQM-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C)NC21CCC(CC)CC2

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-ethyl-2,2,4-trimethyl-1-oxa-5-azaspiro5.5undecane

Comprehensive Overview of 9-Ethyl-2,2,4-trimethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2167724-23-2)

The compound 9-Ethyl-2,2,4-trimethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2167724-23-2) is a unique spirocyclic structure that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its complex molecular architecture, featuring a combination of oxa (oxygen-containing) and aza (nitrogen-containing) heterocycles, makes it a valuable candidate for various applications. The spiro[5.5]undecane core is particularly noteworthy for its rigidity and three-dimensionality, which are highly sought-after properties in drug design and material science.

In recent years, the demand for spirocyclic compounds like 9-Ethyl-2,2,4-trimethyl-1-oxa-5-azaspiro[5.5]undecane has surged due to their potential in addressing challenges in bioavailability and target selectivity. Researchers are increasingly exploring these structures to develop novel therapeutics with improved pharmacokinetic profiles. The presence of both oxygen and nitrogen atoms in the molecule further enhances its versatility, allowing for diverse chemical modifications and interactions with biological targets.

One of the most intriguing aspects of CAS No. 2167724-23-2 is its potential role in central nervous system (CNS) drug development. The spirocyclic framework is known to cross the blood-brain barrier more efficiently than linear analogs, making it a promising scaffold for neurological disorders. This aligns with current trends in pharmaceutical research, where there is a growing emphasis on precision medicine and personalized therapies. The compound’s structural features could be leveraged to design next-generation treatments for conditions such as neurodegenerative diseases and mood disorders.

From a synthetic chemistry perspective, 9-Ethyl-2,2,4-trimethyl-1-oxa-5-azaspiro[5.5]undecane presents both challenges and opportunities. The construction of its spirocyclic system requires sophisticated methodologies, often involving cascade reactions or transition metal catalysis. These synthetic routes are of great interest to chemists working on green chemistry and sustainable synthesis, as they aim to minimize waste and reduce environmental impact. The compound’s stereochemistry also plays a critical role in its biological activity, underscoring the importance of asymmetric synthesis techniques.

Beyond pharmaceuticals, CAS No. 2167724-23-2 has potential applications in material science. Its rigid, three-dimensional structure could be incorporated into polymers or coating materials to enhance thermal stability and mechanical properties. This is particularly relevant in industries such as aerospace and electronics, where high-performance materials are in constant demand. The compound’s heteroatom-rich nature may also contribute to its utility in catalysis or sensor development.

The growing interest in 9-Ethyl-2,2,4-trimethyl-1-oxa-5-azaspiro[5.5]undecane is reflected in the increasing number of patent filings and scientific publications related to its synthesis and applications. As researchers continue to unravel its full potential, this compound is poised to become a cornerstone in the development of innovative small-molecule therapeutics and advanced materials. Its unique combination of structural complexity and functional diversity ensures that it will remain a focal point of interdisciplinary research for years to come.

In summary, 9-Ethyl-2,2,4-trimethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2167724-23-2) represents a fascinating example of modern chemical innovation. Its applications span multiple domains, from drug discovery to material engineering, and its study offers valuable insights into the design of next-generation functional molecules. As the scientific community continues to explore its possibilities, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in science and technology.